{4-bromo-2-[2-cyano-2-(3,4-dichlorophenyl)vinyl]phenoxy}acetic acid

• IUPAC Name: 2-[4-bromo-2-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]phenoxy]acetic acid
• InChI: InChI=1S/C17H10BrCl2NO3/c18-13-2-4-16(24-9-17(22)23)11(6-13)5-12(8-21)10-1-3-14(19)15(20)7-10/h1-7H,9H2,(H,22,23)/b12-5-
• InChI Key: GDPZKCQVKYAJRU-XGICHPGQSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=CC2=C(C=CC(=C2)Br)OCC(=O)O)C#N)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1/C(=C\C2=C(C=CC(=C2)Br)OCC(=O)O)/C#N)Cl)Cl
• Molecular Formula: C17H10BrCl2NO3
• Molecular Weight: 427.1 g/mol

Description

{4-bromo-2-[2-cyano-2-(3,4-dichlorophenyl)vinyl]phenoxy}acetic acid is a useful research compound. Its molecular formula is C17H10BrCl2NO3 and its molecular weight is 427.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 424.92211 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Chemistry Applications

This compound's applications in synthetic chemistry often revolve around its utility as a building block for complex molecules. For instance, its derivatives have been used in the synthesis of polymeric materials and organic compounds with potential biological activities. The rapid synthesis of monomers for conducting polymers and the facilitation of one-pot multi-component reactions under green chemistry conditions are prime examples of its utility in creating valuable chemical entities with efficiency and environmental consideration (Sonyanaik et al., 2018).

Material Science and Polymer Research

In material science, derivatives of this compound have been explored for the development of bio-based polymeric materials. Research into bio-based functional styrene monomers derived from natural sources demonstrates the potential for creating sustainable polymeric materials with applications ranging from industrial to biomedical fields (Takeshima et al., 2017).

Environmental and Biological Applications

The environmental degradation of related compounds, such as 2,4-dichlorophenoxyacetic acid, has been extensively studied, highlighting the importance of understanding and mitigating the environmental impact of these chemicals. Biodegradation by microorganisms, particularly fungi, presents a natural method for the removal of such compounds from the environment, underscoring the intersection of environmental science and microbiology in addressing pollution (Serbent et al., 2019).